Cas no 2227690-65-3 (rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid)

• Product Name: rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid
• CAS No: 2227690-65-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6389831
• PubChem ID: 165877047
• Update Time: 2025-05-30

rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid
• EN300-1549648
• rac-6-{[(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl]formamido}hexanoic acid
• 2227690-65-3

• Inchi： 1S/C27H32N2O6/c30-24(31)12-2-1-7-14-28-26(32)25-18(13-15-34-25)16-29-27(33)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23,25H,1-2,7,12-17H2,(H,28,32)(H,29,33)(H,30,31)/t18-,25-/m1/s1
• InChI Key： HJMUJBLHZUUHAE-IQGLISFBSA-N
• SMILES： O1CC[C@H](CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H]1C(NCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid

Introducing Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic Acid (CAS No. 2227690-65-3): A Novel Compound with Significant Potential in Chemical and Biomedical Research

Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid, identified by its CAS number 2227690-65-3, represents a cutting-edge compound that has garnered considerable attention in the fields of chemical and biomedical research. This intricate molecule, featuring a complex structure, combines multiple functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid is characterized by its hexanoic acid backbone, which is further modified with a unique oxolane ring linked through a formamide moiety. This oxolane ring is itself substituted with an amino group that is further functionalized with a methoxycarbonyl group derived from 9H-fluorene. The presence of these distinct structural features not only makes the compound structurally fascinating but also endows it with potential biological activities that are yet to be fully explored.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. The unique structural features of Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid suggest that it may have the potential to interact with various biological receptors or enzymes. For instance, the fluorene moiety is known to be a versatile pharmacophore that can enhance the solubility and bioavailability of drug candidates, while the oxolane ring can provide additional conformational flexibility that may be crucial for binding to biological targets.

One of the most intriguing aspects of this compound is its potential application in the field of drug discovery. The combination of a fluorene-based methoxycarbonyl group and an amino-substituted oxolane ring creates a multifunctional scaffold that could be exploited for designing molecules with enhanced binding affinity and selectivity. This makes Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid a valuable tool for researchers looking to develop novel therapeutic agents targeting various diseases.

Furthermore, the stereochemistry of this compound, specifically the (2R,3R) configuration of the oxolane ring, plays a critical role in determining its biological activity. Stereoisomers often exhibit different pharmacological properties due to variations in their spatial arrangement, which can significantly impact their interactions with biological targets. The precise stereochemical configuration of Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-ylformamido}hexanoic acid ensures that it can be effectively utilized in studies aimed at understanding the influence of stereochemistry on biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. By leveraging these computational tools, researchers can identify potential binding interactions between Rac-6-{(2R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-y1formamido}hexanoic acid and various biological targets. This approach not only accelerates the drug discovery process but also helps in optimizing the compound's structure for improved efficacy and reduced side effects.

The versatility of this compound also extends to its potential use as a biochemical probe. By designing derivatives with modified functional groups, researchers can gain insights into the mechanisms underlying various biological processes. For example, fluorescent derivatives of this compound could be used to visualize interactions between proteins and other biomolecules in living cells, providing valuable information about cellular processes and disease mechanisms.

In conclusion, Rac-{(2R,3R)-3}-({(9H-fluorenylmethoxycarbonyl})aminomethyl)oxolan{[5}]carboxylic acid (CAS No. 2227690{65}{3}) is a novel compound with significant potential in chemical and biomedical research. Its complex structure and unique functional groups make it a promising candidate for drug discovery and biochemical studies. By leveraging advances in computational chemistry and molecular biology techniques, researchers can fully explore the potential applications of this compound and contribute to the development of novel therapeutic agents that address unmet medical needs.